Cas no 13678-62-1 (2-Butenoic acid, 3-methyl-, 2-furanylmethyl ester)
13678-62-1 structure
Product Name:2-Butenoic acid, 3-methyl-, 2-furanylmethyl ester
CAS No:13678-62-1
MF:C10H12O3
MW:180.200483322144
CID:96684
PubChem ID:70572445
Update Time:2025-04-18
2-Butenoic acid, 3-methyl-, 2-furanylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 3-methyl-, 2-furanylmethyl ester
- furan-2-ylmethyl 3-methylbut-2-enoate
- 13678-62-1
- DTXSID00742418
- (Furan-2-yl)methyl 3-methylbut-2-enoate
- SCHEMBL11365392
-
- Inchi: 1S/C10H12O3/c1-8(2)6-10(11)13-7-9-4-3-5-12-9/h3-6H,7H2,1-2H3
- InChI Key: WQRKWVMLUMILJU-UHFFFAOYSA-N
- SMILES: O(C(/C=C(\C)/C)=O)CC1=CC=CO1
Computed Properties
- Exact Mass: 180.078644241g/mol
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 39.4Ų
2-Butenoic acid, 3-methyl-, 2-furanylmethyl ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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